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Compound of Interest

Compound Name: BTB06584

CAS No.: 219793-45-0

Cat. No.: B1667961

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental effects of BTB06584, a

selective inhibitor of the mitochondrial F1Fo-ATPase, across various research models. The

data presented herein is intended to facilitate a deeper understanding of its therapeutic

potential and to guide future research and development efforts.

Mechanism of Action
Under ischemic conditions, the mitochondrial F1Fo-ATP synthase can reverse its function,

hydrolyzing ATP to maintain the mitochondrial membrane potential, a process that ultimately

depletes cellular energy reserves and leads to cell death.[1][2] BTB06584 selectively inhibits

this reverse ATP hydrolysis activity of the F1Fo-ATPase in a manner dependent on the

endogenous inhibitor protein, IF1.[1][3] This selective inhibition preserves cellular ATP levels

during metabolic stress without impairing the primary function of ATP synthesis under normal

physiological conditions.[1][2]
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The following tables summarize the quantitative effects of BTB06584 in different experimental

models, offering a comparison with other relevant compounds where data is available.
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Model System
Parameter
Measured

BTB06584
Effect

Alternative
Compound

Alternative
Compound
Effect

Cell Lines

HL-1 (cardiac

muscle)

Mitochondrial

Membrane

Potential (ΔΨm)

Loss of ΔΨm at

100 μM under

respiratory

inhibition[2]

Oligomycin

Induces

mitochondrial

depolarization[2]

HeLa

ATP

Consumption

(following

respiratory

inhibition)

Significantly

reduced ATP

consumption[2]

Oligomycin

Preserves ATP

through inhibition

of reversed

F1Fo-

ATPsynthase[2]

A549 (non-small

cell lung cancer)

Cell Viability

(post X-ray

radiation)

Markedly

decreased[4][5]
- -

A549

Clonogenic

Survival (post X-

ray radiation)

Markedly

decreased[4][5]
- -

Animal Models

Zebrafish (danio

rerio)

Hemoglobin

Synthesis (in

pinotage

mutants)

Rescued

defective

hemoglobin

synthesis[1][2]

- -

Isolated

Mitochondria

Rat Heart

Mitochondria

ATP Hydrolysis

(CCCP-induced)

IC50 values

determined for

novel inhibitors,

BTB06584 used

as a positive

control[6]

Novel

pyrazolopyridine

derivatives

IC50 values of

81.7 ± 1.3 μM,

99.8 ± 1.2 μM,

and 144.8 ± 1.3

μM[6]
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Detailed Experimental Protocols
Measurement of Mitochondrial Membrane Potential
(ΔΨm) in HL-1 Cells
This protocol is adapted from studies investigating the effect of BTB06584 on mitochondrial

function under simulated ischemic conditions.[2]

Cell Culture: HL-1 cardiac muscle cells are cultured under standard conditions.

Dye Loading: Cells are loaded with the fluorescent dye Rhodamine 123 (Rh123), a

potentiometric dye that accumulates in mitochondria based on the membrane potential.

Inhibition of Respiration: To induce the reversal of the F1Fo-ATPase, the respiratory chain is

inhibited using Rotenone (5 μM).[2]

Compound Treatment: BTB06584 is added at the desired concentrations (e.g., 100 μM).[2]

Oligomycin is used as a positive control for F1Fo-ATPase inhibition.

Fluorescence Measurement: Changes in Rh123 fluorescence are monitored over time using

a fluorescence plate reader. A decrease in fluorescence indicates mitochondrial

depolarization.

Assessment of ATP Levels in HeLa Cells
This protocol outlines a method to measure changes in cellular ATP content following

respiratory inhibition, as demonstrated in studies with BTB06584.[2]

Cell Culture: HeLa cells are grown in appropriate culture media.

Inhibition of Respiration and Glycolysis: To induce ATP depletion, cells are treated with an

inhibitor of the electron transport chain (e.g., NaCN) and a glycolysis inhibitor (e.g.,

iodoacetic acid - IAA).

Compound Incubation: Cells are incubated with or without BTB06584 at the desired

concentration.
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ATP Measurement: Cellular ATP levels are quantified using a luciferin/luciferase-based ATP

assay kit, which produces a luminescent signal proportional to the amount of ATP present.

In Vivo Rescue of Hemoglobin Synthesis in Zebrafish
This protocol describes the in vivo assessment of BTB06584's efficacy in a zebrafish model of

mitochondrial dysfunction.[1][2]

Animal Model: The pinotage (pnt) mutant zebrafish line, which has a defect in the atpif1a

gene, is used.[1] These mutants exhibit defective hemoglobin synthesis.

Compound Administration: BTB06584 is added to the water in which the zebrafish embryos

are raised.

Phenotypic Analysis: At the appropriate developmental stage, the level of hemoglobinization

is assessed using a staining method, such as o-dianisidine staining.

Data Quantification: The percentage of embryos showing rescued hemoglobin synthesis is

quantified.

Visualizing the Molecular Pathway and Experimental
Workflow
To further elucidate the mechanism of action and experimental design, the following diagrams

are provided.
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Caption: Signaling pathway of BTB06584 in inhibiting ischemia-induced cell death.
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Caption: General experimental workflow for evaluating BTB06584's effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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